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Compound of Interest

Compound Name: Cyclopentyl 3-oxobutanoate
CAS No.: 6624-83-5
Cat. No.: B8777483
Get Quote
. J

Document Control:
o Subject: Cyclopentyl Acetoacetate (Cyclopentyl 3-oxobutanoate)
o CAS Registry Number: 1125-29-7

¢ Context: Advanced Organic Synthesis & Drug Development

Part 1: Molecular Identity & Strategic Application
The Chemical Entity

Cyclopentyl acetoacetate is a specialized

-keto ester used primarily as a building block in the synthesis of complex heterocycles and
pharmaceutical intermediates. Unlike its ubiquitous analog, ethyl acetoacetate, the cyclopentyl
moiety imparts increased lipophilicity and steric bulk, influencing both the kinetics of
nucleophilic substitution and the solubility profile of downstream derivatives.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8777483#bc-rfq
https://www.benchchem.com/product/b8777483/docs?utm_src=pdf-body#technical-guide-operational-safety-handling-of-cyclopentyl-acetoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8777483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Data
IUPAC Name Cyclopentyl 3-oxobutanoate
CAS Number 1125-29-7

Molecular Formula

Molecular Weight 170.21 g/mol

Structural Class -Keto Ester / Alicyclic Ester

Research Applications

In drug discovery, this compound is frequently employed in:

» Biginelli Reactions: Synthesis of dihydropyrimidinones where the cyclopentyl ester serves as
a lipophilic pharmacophore.

o Knoevenagel Condensation: Formation of

-unsaturated esters.

o Chiral Synthesis: As a pro-chiral substrate for enzymatic reductions to yield chiral

-hydroxy esters.

Part 2: GHS Hazard Identification & Mechanistic

Toxicology
Hazard Classification (GHS)

While specific toxicological data for the cyclopentyl derivative is less abundant than for
methyl/ethyl esters, structure-activity relationships (SAR) dictate the following classification
based on the reactive

-dicarbonyl functionality.

¢ Signal Word:WARNING
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e Hazard Statements:

o

H227: Combustible liquid.[1]

[¢]

H315: Causes skin irritation.[2]

[¢]

H319: Causes serious eye irritation.[3][2][4]

[e]

H335: May cause respiratory irritation.[2]

Mechanistic Toxicology

» Hydrolysis Risk: Upon contact with mucosal membranes or moisture, the ester bond is
susceptible to hydrolysis, releasing cyclopentanol and acetoacetic acid. The latter is unstable
and may decarboxylate to acetone and carbon dioxide.

« Irritation Pathway: The lipophilic nature of the cyclopentyl group allows for rapid dermal
penetration compared to methyl esters, potentially accelerating sub-dermal irritation.

Part 3: Physicochemical Stability & Reactivity

To ensure experimental reproducibility, researchers must treat the physical constants as
dynamic parameters dependent on purity and storage conditions.
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Parameter Value / Range Operational Implication

High boiling point requires

high-vacuum distillation for
Boiling Point ~105-110 °C @ 12 Torr (Est.) purification; avoid atmospheric

distillation to prevent thermal

decomposition.

Classified as Combustible
(Class 11IB). Safe for standard

Flash Point > 95 °C (Closed Cup) ) -
oil baths but requires inert gas
blanketing at high temps.
Denser than water; will form
) the bottom layer in aqueous
Density ~1.05 g/mL

biphasic extractions (unless

chlorinated solvents are used).

Use anhydrous organic
Solubilt Immiscible in water; Soluble in solvents for reactions;
olubili
Y DCM, EtOAc, MeOH agqueous washes are effective

for removing inorganic salts.

Reactivity Profile (The "Self-Validating™ Check)

The compound exists in a keto-enol equilibrium.[5] A color change to deep red upon addition of

(ferric chloride test) confirms the presence of the enol form, validating the integrity of the

-keto functionality.
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Enol Tautomer
(Nucleophilic)

Validation Check:
FeClI3 Test (Red Color)

Equilibrium (Keto-Enol

+ H20 / Acid / Base Hydrolysis Product:
Cyclopentyl Acetoacetate Cyclopentanol + Acid
Heat (>150°C)

Thermal Decomposition:
Acetone + CO2

Click to download full resolution via product page

Figure 1: Reactivity and degradation pathways. The keto-enol tautomerism is the basis for
nucleophilic reactivity, while hydrolysis and decarboxylation represent primary degradation
risks.

Part 4: Operational Protocols & Exposure Control
Engineering Controls

o Ventilation: All handling must occur within a certified chemical fume hood maintaining a face
velocity of 80—100 fpm.

 Inert Atmosphere: Store and react under nitrogen or argon. Oxygen and moisture promote
auto-oxidation and hydrolysis.

Personal Protective Equipment (PPE) Selection Logic

o Gloves: Use Nitrile (0.11 mm) for splash protection. For prolonged immersion or cleaning
spills, use Silver Shield/4H laminate gloves.

o Reasoning: Esters can swell natural rubber and degrade latex.

o Respiratory: If heating outside a closed system (not recommended), use a respirator with an
Organic Vapor (OV) cartridge (NIOSH approved).
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Handling & Storage Workflow

This protocol ensures the compound remains anhydrous and free of acid impurities.

1. Receipt & Inspection
(Check Seal Integrity)

2. Purity Validation
(1H NMR / GC-MS)

Pass (>97%) \ Fail (<95% or Acidic)

3. Storage Quarantine/Disposal
(2-8°C, Inert Gas, Dark) (If Acidic Odor Detected)

Warm to RT before opening)Purge Headspace with N2

4. Experimental Usage
(Syringe Transfer/Schlenk)

Click to download full resolution via product page

Figure 2: Lifecycle management of Cyclopentyl Acetoacetate from receipt to usage,
emphasizing purity checks.

Part 5: Emergency Response & Waste Management
Fire Fighting Measures

e Media: Carbon dioxide (

), dry chemical powder, or alcohol-resistant foam.[4] Do not use a solid water stream, as it
may scatter the burning liquid (density ~1.05 g/mL means it may sink or mix depending on
turbulence, but scattering is the primary risk).

e Combustion Products: Carbon oxides (
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Accidental Release (Spill Protocol)

o Evacuate: Clear the immediate area of ignition sources.[6]
» PPE: Don nitrile gloves and safety goggles.
e Contain: Use a sand or vermiculite berm. Do not use combustible materials like sawdust.

o Neutralize: Wipe surfaces with a dilute sodium bicarbonate solution to neutralize any
hydrolyzed acid byproducts.

» Disposal: Collect in a container marked "Organic Waste - Non-Halogenated."

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes.[2] Mechanism: Dilution of the
ester and removal of potential acidic hydrolysis products.

o Skin Contact: Wash with soap and water.[2][4] Remove contaminated clothing to prevent
occlusive irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://hkw1615e5-pic43.websiteonline.cn/upload/Cyclopentane-MSDSupdated.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10734271&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10734271&countryCode=GB&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0004.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/102506
https://echa.europa.eu/substance-information/-/substanceinfo/100.005.015
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1200
https://www.benchchem.com/product/b8777483?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8777483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. chemsafetypro.com [chemsafetypro.com]
o 2. fishersci.co.uk [fishersci.co.uk]
o 3. tcichemicals.com [tcichemicals.com]

e 4.nj.gov [nj.gov]

e 5. Ethyl acetoacetate - Wikipedia [en.wikipedia.org]

e 6. hkwl1615e5-pic43.websiteonline.cn [hkwl1615e5-pic43.websiteonline.cn]

 To cite this document: BenchChem. [Technical Guide: Operational Safety & Handling of
Cyclopentyl Acetoacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8777483/docs#technical-guide-operational-safety-

handling-of-cyclopentyl-acetoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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